3,3-Dimethylcyclohexylthiourea

• Molecular Formula: C9H18N2S
• Molecular Weight: 186.32 g/mol
• IUPAC Name: (3,3-dimethylcyclohexyl)thiourea
• InChI: InChI=1S/C9H18N2S/c1-9(2)5-3-4-7(6-9)11-8(10)12/h7H,3-6H2,1-2H3,(H3,10,11,12)
• InChI Key: PFMLXBWLZZAHCL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(C1)NC(=S)N)C

Description

3,3-Dimethylcyclohexylthiourea is a useful research compound. Its molecular formula is C9H18N2S and its molecular weight is 186.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

59 g (0.42 mol) of benzoyl chloride were added dropwise over the course of 10 minutes to a solution of 33 g (0.44 mol) of ammonium thiocyanate in 100 ml of absolute acetone. The mixture was refluxed for 10 minutes and then 50.8 g (0.40 mol) of 3,3-dimethylcyclohexylamine were added dropwise, and the mixture was refluxed for a further 20 minutes and then stirred into 500 ml of ice-water. The precipitated solid was filtered off with suction, washed with water, dissolved in a hot mixture of 500 ml of 10% strength sodium hydroxide solution and 125 ml of ethanol and refluxed for 30 minutes. The reaction mixture was then diluted with ice-water, and the pH was initially adjusted to 1 with concentrated hydrochloric acid and then to 9 with solid sodium bicarbonate. The resulting precipitate was filtered off with suction, washed with water and dried at 80° C. under reduced pressure.